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Compound of Interest

Compound Name: Alox Aqualox 232

Cat. No.: B1176892 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on utilizing Alox Aqualox 232 for optimal

corrosion inhibition. Here you will find troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and data to facilitate your research and development

efforts.

Frequently Asked Questions (FAQs)
Q1: What is Alox Aqualox 232?

A1: Alox Aqualox 232 is a water-based corrosion inhibitor composed of amine salts of organic

acids.[1][2][3] Specifically, it has been identified as a triethanolamine salt of a mixture of C8-

C14 dicarboxylic acids. It is designed for use in water-miscible metalworking fluids and other

aqueous systems to protect ferrous metals from corrosion.[1] Its effectiveness is notably

enhanced in alkaline conditions (higher pH).

Q2: What is the general mechanism of corrosion inhibition by Alox Aqualox 232?

A2: The corrosion inhibition mechanism of Alox Aqualox 232, a dicarboxylic acid amine salt,

on ferrous metals involves a multi-faceted approach. The inhibitor molecules adsorb onto the

metal surface, forming a protective film. This film acts as a physical barrier, isolating the metal

from the corrosive environment. Additionally, it is believed that the dicarboxylate ions can react
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with metal ions at defect sites in the passive oxide layer, forming sparingly soluble complexes

that plug these pores and prevent further corrosion.

Q3: What are the typical concentrations for Alox Aqualox 232 in formulations?

A3: The typical treat rate for Alox Aqualox 232 in a metalworking fluid concentrate is between

5% and 20%.[2][4] The final dilution in water for application will depend on the severity of the

corrosion environment and the desired level of protection.

Q4: Is Alox Aqualox 232 suitable for use in hard water?

A4: There are different grades of Alox Aqualox. Aqualox 232B is specifically formulated for

good hard water stability. Aqualox 232H is suitable for water with a hardness of less than 500

ppm. For harder water, a higher concentration of the inhibitor or the use of the 232B variant is

recommended.

Q5: Does the pH of the solution affect the performance of Alox Aqualox 232?

A5: Yes, the performance of Alox Aqualox 232 is significantly improved in alkaline conditions.

It is recommended to blend it with other materials to raise the pH of the final solution for optimal

corrosion inhibition.
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Issue Potential Cause(s) Recommended Solution(s)

Poor Corrosion Inhibition

- Insufficient concentration of

Alox Aqualox 232.- pH of the

solution is too low.- High water

hardness (if using Aqualox

232H).- Presence of

aggressive contaminants (e.g.,

chlorides).

- Increase the concentration of

Alox Aqualox 232 in

increments.- Adjust the pH of

the solution to a more alkaline

range (e.g., 8.5-9.5).- If water

hardness is high, switch to

Alox Aqualox 232B or use a

water softener.- Analyze the

system for contaminants and

consider pre-treatment of the

water.

Foaming

- Alox Aqualox 232 is generally

low-foaming, but high agitation

or contamination can induce

foam.

- Reduce the level of agitation

if possible.- Check for and

remove sources of

contamination.- Consider the

addition of a compatible

antifoaming agent.

Instability of the Solution

(Precipitation)

- Incompatibility with other

additives in the formulation.-

Exceeding the solubility limit of

the inhibitor.- Reaction with

high concentrations of divalent

cations in hard water.

- Conduct compatibility tests

with all formulation

components before blending.-

Ensure the concentration is

within the recommended treat

rate.- Use deionized or

softened water for formulation,

or use Aqualox 232B.

Residue on Parts

- Concentration of the inhibitor

is too high.- Incomplete drying

of the parts.

- Optimize the concentration to

the minimum effective level.-

Ensure proper drying

procedures are in place. The

residue is typically a non-tacky

film that can be removed with

alkaline cleaners.
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Data Presentation
The following table summarizes the performance of a metalworking fluid concentrate containing

Alox Aqualox 232 in a "Chip Rust Test" as described in US Patent 4,631,139. This test

evaluates the maximum dilution at which the fluid prevents the rusting of cast iron chips.

Formulation Component(s)
Concentration in

Concentrate (wt%)

Maximum No-Rust Dilution

(Water:Concentrate)

Alox Aqualox 232 40.0 40:1

Triethanolamine 40.0 20:1

Imidazoline Derivative 40.0 40:1

Optimized Formulation with

Alox Aqualox 232
(Proprietary Blend) 80:1

Data adapted from US Patent 4,631,139. The optimized formulation demonstrates a synergistic

effect of the components, achieving a higher no-rust dilution.

Experimental Protocols
Protocol 1: Determination of Optimal Alox Aqualox 232
Concentration using a Chip Rust Test
This protocol provides a method to determine the minimum effective concentration of Alox
Aqualox 232 for corrosion inhibition on a specific metal substrate.

Materials:

Alox Aqualox 232

Deionized or tap water of known hardness

Metal chips of the alloy of interest (e.g., cast iron, carbon steel)

Glass beakers or petri dishes
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Filter paper

Graduated cylinders and pipettes

pH meter

Procedure:

Prepare Stock Solutions: Prepare a series of dilutions of Alox Aqualox 232 in water. For

example, create solutions with concentrations ranging from 0.1% to 5.0% (w/w).

Adjust pH: For each solution, adjust the pH to the desired alkaline range (e.g., 9.0 ± 0.2)

using a suitable alkalizing agent like triethanolamine.

Prepare Metal Chips: Ensure the metal chips are clean, dry, and free of any oil or grease.

Immersion: Place a standardized amount of metal chips (e.g., 10 grams) into a beaker and

add a sufficient volume of the test solution to completely immerse the chips.

Incubation: Allow the chips to soak for a predetermined amount of time (e.g., 2 hours) at

room temperature.

Draining and Observation: After incubation, drain the solution and spread the chips evenly on

a piece of filter paper in a petri dish.

Evaluation: Observe the chips for any signs of rust formation after a set period (e.g., 24

hours). The lowest concentration that prevents any visible rust is the minimum effective

concentration for those conditions.

Mandatory Visualizations
Diagram 1: Proposed Corrosion Inhibition Mechanism of
Alox Aqualox 232
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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